molecular formula C19H23N B8334633 10,11-Dihydro-5-(3-methylaminopropyl)-5H-dibenzo[a,d]cycloheptene

10,11-Dihydro-5-(3-methylaminopropyl)-5H-dibenzo[a,d]cycloheptene

Cat. No. B8334633
M. Wt: 265.4 g/mol
InChI Key: VQDUUNLXNKNTSM-UHFFFAOYSA-N
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Description

10,11-Dihydro-5-(3-methylaminopropyl)-5H-dibenzo[a,d]cycloheptene is a useful research compound. Its molecular formula is C19H23N and its molecular weight is 265.4 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C19H23N

Molecular Weight

265.4 g/mol

IUPAC Name

N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)propan-1-amine

InChI

InChI=1S/C19H23N/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-10,19-20H,6,11-14H2,1H3

InChI Key

VQDUUNLXNKNTSM-UHFFFAOYSA-N

Canonical SMILES

CNCCCC1C2=CC=CC=C2CCC3=CC=CC=C13

Origin of Product

United States

Synthesis routes and methods

Procedure details

The starting 10,11-dihydro-5-(3-dimethylaminopropyl)-5H-dibenzo[a,d]cycloheptene used in this example may be prepared by following Steps A and B in Example 9, but employing 5-chloro-10,11-dihydro-5H-dibenzo[a,d]cycloheptene as the starting compound.

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